5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione

• IUPAC Name: 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]indole-2,3-dione
• InChI: InChI=1S/C16H9Br2NO3/c17-10-3-1-9(2-4-10)14(20)8-19-13-6-5-11(18)7-12(13)15(21)16(19)22/h1-7H,8H2
• InChI Key: FACIBXKGHVCXIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CN2C3=C(C=C(C=C3)Br)C(=O)C2=O)Br
• Molecular Formula: C16H9Br2NO3
• DSSTOX Substance ID: DTXSID20367228
• Molecular Weight: 423.05 g/mol
• CAS RN: 75822-44-5

Description

5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione, also known as BRD-4 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor works by binding to the bromodomain of 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione, which prevents it from interacting with acetylated histones and other proteins that are involved in gene expression. This leads to the suppression of genes that are critical for cancer cell growth and inflammation.
Biochemical and Physiological Effects:
5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor has been shown to have a variety of biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and suppress the activity of transcription factors that are involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor is its specificity for 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione, which reduces the risk of off-target effects. It is also relatively easy to synthesize and can be administered orally. However, there are some limitations to its use in lab experiments, such as its low solubility in aqueous solutions and its potential toxicity to normal cells.

Future Directions

There are several potential future directions for research on 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor. One area of focus is the development of more potent and selective inhibitors that can target specific isoforms of 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione. Another area of research is the identification of biomarkers that can predict the response to 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor treatment. Additionally, there is a need for more preclinical and clinical studies to evaluate the safety and efficacy of 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor in humans.
Conclusion:
In conclusion, 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor is a promising chemical compound that has potential therapeutic applications in cancer, inflammation, and other diseases. Its specificity for 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione and its ability to suppress gene expression make it an attractive target for drug development. However, further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor is a complex process that involves several steps. The first step is the synthesis of 2-bromo-4'-methylacetophenone, which is then reacted with indole-2,3-dione to form 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione. This process requires careful handling of the reagents and specialized equipment to ensure the purity and yield of the final product.

Scientific Research Applications

5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor has been extensively studied for its potential therapeutic applications in cancer, inflammation, and other diseases. It has been shown to inhibit the activity of the bromodomain-containing protein 4 (5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione), which plays a critical role in regulating gene expression and cell proliferation. By inhibiting 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione, 5-bromo-1-[2-(4-bromophenyl)-2-oxoethyl]-1H-indole-2,3-dione inhibitor can potentially suppress the growth of cancer cells and reduce inflammation.